Cas no 2229515-88-0 (3-(4-bromo-3-fluorophenyl)methylpiperidin-3-ol)

• Product Name: 3-(4-bromo-3-fluorophenyl)methylpiperidin-3-ol
• CAS No: 2229515-88-0
• MF: C₁₂H₁₅BrFNO
• MW: 288.156006097794
• CID: 5996301
• PubChem ID: 165675504
• Update Time: 2025-11-06

3-(4-bromo-3-fluorophenyl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-3-fluorophenyl)methylpiperidin-3-ol
• 2229515-88-0
• 3-[(4-bromo-3-fluorophenyl)methyl]piperidin-3-ol
• EN300-1937111

• Inchi： 1S/C12H15BrFNO/c13-10-3-2-9(6-11(10)14)7-12(16)4-1-5-15-8-12/h2-3,6,15-16H,1,4-5,7-8H2
• InChI Key： KCLUMTBGRZVMLJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)CC1(CNCCC1)O

Computed Properties

• Exact Mass: 287.03210g/mol
• Monoisotopic Mass: 287.03210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(4-bromo-3-fluorophenyl)methylpiperidin-3-ol

3-(4-Bromo-3-Fluorophenyl)methylpiperidin-3-ol: A Comprehensive Overview

3-(4-Bromo-3-Fluorophenyl)methylpiperidin-3-ol, also known by its CAS number 2229515-88-0, is a complex organic compound with significant potential in various fields, particularly in pharmaceutical research and material science. This compound has garnered attention due to its unique chemical structure and promising applications. In this article, we will delve into its properties, synthesis methods, and recent advancements in its utilization.

The chemical structure of 3-(4-Bromo-3-Fluorophenyl)methylpiperidin-3-ol comprises a piperidine ring with a hydroxyl group at the 3-position and a substituted phenyl group attached to the same carbon. The phenyl group is further substituted with bromine at the 4-position and fluorine at the 3-position, which introduces significant electronic effects. These substituents not only influence the compound's reactivity but also play a crucial role in its pharmacological activity.

Recent studies have highlighted the importance of such substituted piperidine derivatives in drug discovery. For instance, researchers have explored the potential of 3-(4-Bromo-3-Fluorophenyl)methylpiperidin-3-ol as a lead compound for developing novel therapeutics targeting neurodegenerative diseases. The hydroxyl group on the piperidine ring facilitates hydrogen bonding, which is essential for drug-receptor interactions. Additionally, the bromine and fluorine substituents enhance the compound's lipophilicity, making it more suitable for crossing biological membranes.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the substituted phenyl group. One common approach is through nucleophilic aromatic substitution, where bromine and fluorine are introduced onto the phenyl ring using appropriate reagents. Subsequent steps involve coupling reactions to attach the phenyl group to the piperidine ring, followed by hydroxylation to introduce the hydroxyl group at the desired position.

In terms of applications, 3-(4-Bromo-3-Fluorophenyl)methylpiperidin-3-ol has shown promise in several areas beyond pharmaceuticals. For example, it has been investigated as a precursor for advanced materials such as high-performance polymers and nanomaterials. Its unique electronic properties make it an attractive candidate for use in organic electronics, particularly in applications requiring high conductivity or stability under harsh conditions.

The latest research on this compound has focused on optimizing its synthesis pathways to improve yield and reduce costs. Scientists have explored alternative catalysts and reaction conditions that enable more efficient formation of the piperidine ring and its substituents. These advancements are critical for scaling up production if large-scale applications are to be realized.

In conclusion, 3-(4-Bromo-3-Fluorophenyl)methylpiperidin-3-ol represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an ideal candidate for both fundamental research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing science and technology.